1-Pentene

Specification

• Description:

  What exactly is 1-Pentene?

  1 Pentene is an Alpha-Olefin. Most often, 1-pentene gets created as a byproduct from the catalytic or thermal cracking of petroleum or the production of propylene and ethylene through the cracking of the hydrocarbon fractions with heat.

  1-Pentene is a hydrocarbon and one of the pentene's isomers.

  The chemical properties of 1-Pentene

  1-Pentene is one of the hydrocarbons with a chemical formula that is C5H12. It has an average melting point of 27.4degC with a density of 0.739 mg/cm3; the kinetic viscosity is 1.959x10-6 cm2/s at 20°C.

  The Uses of 1-Pentene

  1-Pentene is a component in the manufacture of d-xylitol, the l-arabinitol derivative, and the hydrazones that salicylaldehydes. It also serves as a blending agent for high-octane gasoline. It reacts with p-toluene sulfonate to yield 1-(2-iodo-pentane-1-sulfonyl)-4-methyl-benzene. It also plays a component in Gas Chromatography and Liquid Chromatography analysis.

• CAS No.: 109-67-1
• Molecular Formula: C5H10
• Molecular Weight: 70.13 g/mol
• IUPAC Name: pent-1-ene
• Standard InChI: InChI=1S/C5H10/c1-3-5-4-2/h3H,1,4-5H2,2H3
• Standard InChI Key: YWAKXRMUMFPDSH-UHFFFAOYSA-N
• SMILES: CCCC=C
• Canonical SMILES: CCCC=C
• Boiling Point: 85.8 °F at 760 mm Hg (USCG, 1999); 29.9 °C
• Colorform: Liquid; Colorless liquid; LIQ @ ROOM TEMP
• Flash Point: -60 °F (USCG, 1999); -18 °C OC /From table/
• Melting Point: -265 °F (USCG, 1999); -165.2 °C